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Compound of Interest

Compound Name: Ledipasvir acetone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the fundamental physicochemical
properties of ledipasvir and its acetone solvate. The information herein is intended to support
research, development, and quality control activities related to this potent antiviral agent.

Core Compound Characteristics

Ledipasvir is a direct-acting antiviral agent that targets the hepatitis C virus (HCV) NS5A
protein, an essential component for viral RNA replication and virion assembly.[1] It is a complex
molecule with multiple stereocenters, categorized as a benzimidazole derivative.[1] For
therapeutic use, it is often formulated in combination with sofosbuvir.

The acetone solvate of ledipasvir is a crystalline form of the active pharmaceutical ingredient
where acetone is incorporated into the crystal lattice. This solvated form can exhibit different
physical properties compared to the non-solvated (free) form, which can be critical in drug
formulation and manufacturing processes.

Quantitative Data Summary

The molecular formula and weight are fundamental parameters for any chemical compound,
essential for stoichiometric calculations, analytical characterization, and formulation
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development. The table below summarizes these key quantitative data for both ledipasvir (free
form) and its acetone solvate.

Compound Chemical Formula Molecular Weight ( g/mol )
Ledipasvir Ca9H54F2NsOse 889.00[1][2]
Ledipasvir Acetone Cs2He0F2NsO7 947.09[3][4]

Note: The chemical formula for ledipasvir acetone can also be represented as CasHs4F2NsOs
* C3He0O, indicating a 1:1 molar ratio of ledipasvir to acetone.[5]

Experimental Protocols for Characterization

The determination of the molecular weight and chemical formula of a complex pharmaceutical
compound like ledipasvir involves a combination of high-resolution analytical techniques. The
following are standard methodologies employed in the pharmaceutical industry for such
characterization.

1. Mass Spectrometry (MS) for Molecular Weight Determination
» Objective: To determine the accurate molecular mass of the compound.

¢ Methodology: High-resolution mass spectrometry (HRMS), often coupled with liquid
chromatography (LC-MS), is the preferred method.

o Sample Preparation: A dilute solution of the analyte (ledipasvir or its solvate) is prepared in
a suitable solvent (e.g., methanol, acetonitrile).

o lonization: Electrospray ionization (ESI) is a common technique for large molecules like
ledipasvir, as it is a soft ionization method that minimizes fragmentation.

o Mass Analysis: A high-resolution mass analyzer, such as a Time-of-Flight (TOF) or
Orbitrap, is used to measure the mass-to-charge ratio (m/z) of the molecular ions with high
accuracy.

o Data Analysis: The resulting mass spectrum will show a peak corresponding to the
protonated molecule [M+H]*. The accurate mass of this ion is used to confirm the
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molecular weight. For ledipasvir, this would be expected at approximately m/z 889.4.
2. Elemental Analysis for Chemical Formula Confirmation

» Objective: To experimentally determine the percentage composition of elements (C, H, N, F,
O) in the molecule to verify the chemical formula.

o Methodology: Combustion analysis is the standard method.

o Instrumentation: A CHN analyzer is used for carbon, hydrogen, and nitrogen
determination. Specific methods are required for fluorine and oxygen.

o Procedure: A precisely weighed sample of the compound is combusted in a furnace in the
presence of excess oxygen. The resulting combustion gases (COz, H20, N2) are
separated and quantified by detectors.

o Calculation: The weight percentages of C, H, and N are calculated from the amounts of
the detected gases. These experimental percentages are then compared to the theoretical
percentages calculated from the proposed chemical formula (e.g., CaosHsaF2NsOe for
ledipasvir). A close correlation confirms the formula. For ledipasvir acetone, the
elemental analysis would be expected to align with the formula Cs2HeoF2NsO7.[3]

3. Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation
» Objective: To confirm the chemical structure and, by extension, the molecular formula.
e Methodology: *H NMR, 3C NMR, and °F NMR are crucial.

o Sample Preparation: The sample is dissolved in a suitable deuterated solvent (e.g.,
DMSO-ds).

o Data Acquisition: Spectra are acquired on a high-field NMR spectrometer.

o Spectral Analysis: The chemical shifts, integration of proton signals, and coupling patterns
in the 1H NMR spectrum provide detailed information about the number and connectivity of
hydrogen atoms. The 3C NMR spectrum indicates the number of unique carbon
environments. The 1°F NMR is particularly important for confirming the presence and
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environment of the fluorine atoms. The combined data from these experiments provide
unambiguous confirmation of the molecular structure and formula.

Logical Workflow for Compound Characterization

The following diagram illustrates a typical workflow for the physicochemical characterization of
a pharmaceutical compound such as ledipasvir acetone, from initial synthesis to final

confirmation.
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Caption: Workflow for the characterization of ledipasvir acetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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